Cas no 1261933-50-9 (3-amino-5-(4-chlorophenyl)benzoic Acid)
1261933-50-9 structure
Product Name:3-amino-5-(4-chlorophenyl)benzoic Acid
CAS No:1261933-50-9
MF:C13H10ClNO2
MW:247.677002429962
MDL:MFCD18319923
CID:1223241
PubChem ID:53225838
Update Time:2025-04-20
3-amino-5-(4-chlorophenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-(4-chlorophenyl)benzoic Acid
- 1261933-50-9
- HQBJKAOYJWSABO-UHFFFAOYSA-N
- DTXSID40689570
- SCHEMBL2723882
- 5-Amino-4'-chloro[1,1'-biphenyl]-3-carboxylic acid
- MFCD18319923
- 5-amino-4'-chloro-3-biphenylcarboxylic acid
- 3-Amino-5-(4-chlorophenyl)benzoic acid, 95%
-
- MDL: MFCD18319923
- Inchi: 1S/C13H10ClNO2/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7H,15H2,(H,16,17)
- InChI Key: HQBJKAOYJWSABO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 247.0400063g/mol
- Monoisotopic Mass: 247.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 63.3Ų
3-amino-5-(4-chlorophenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327024-5 g |
3-Amino-5-(4-chlorophenyl)benzoic acid, 95%; . |
1261933-50-9 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327024-5g |
3-Amino-5-(4-chlorophenyl)benzoic acid, 95%; . |
1261933-50-9 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-amino-5-(4-chlorophenyl)benzoic Acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1261933-50-9 (3-amino-5-(4-chlorophenyl)benzoic Acid) Related Products
- 885268-26-8([1,1'-Biphenyl]-3-carboxylicacid, 4-amino-3',5'-dichloro-)
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- 1261928-90-8(3-amino-5-(3-chlorophenyl)benzoic Acid)
- 1261898-43-4(3-Amino-5-(2,3-dichlorophenyl)benzoic acid)
- 885268-22-4([1,1'-Biphenyl]-3-carboxylicacid, 4-amino-3',4'-dichloro-)
- 885268-24-6([1,1'-Biphenyl]-3-carboxylicacid, 4-amino-3'-chloro-)
- 1261990-93-5(2-(3-aminophenyl)-4-chlorobenzoic Acid)
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- 885268-18-8(2-amino-5-(4-chlorophenyl)benzoic acid)
- 1261959-54-9(3-amino-5-(2-chlorophenyl)benzoic Acid)
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